1-Butyl-3-[(pyridin-2-yl)methyl]-1H-imidazol-3-ium hexafluorophosphate

• IUPAC Name: 2-[(3-butylimidazol-1-ium-1-yl)methyl]pyridine;hexafluorophosphate
• InChI: InChI=1S/C13H18N3.F6P/c1-2-3-8-15-9-10-16(12-15)11-13-6-4-5-7-14-13;1-7(2,3,4,5)6/h4-7,9-10,12H,2-3,8,11H2,1H3;/q+1;-1
• InChI Key: LYRTZSJBJXWSOP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=C[N+](=C1)CC2=CC=CC=N2.F[P-](F)(F)(F)(F)F
• Molecular Formula: C13H18F6N3P
• DSSTOX Substance ID: DTXSID90584824
• Molecular Weight: 361.27 g/mol
• CAS No.: 873788-09-1

Description

“1-Butyl-3-[(pyridin-2-yl)methyl]-1H-imidazol-3-ium hexafluorophosphate” is a chemical compound with the molecular formula C13H18F6N3P and a molecular weight of 361.27. It is a type of ionic liquid.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized using one-pot three-component synthesis methods. For instance, a series of novel 2-(oxazolo[5,4-b]pyridin-2-yl)-N-phenylbenzamide derivatives have been prepared using 2-aminopyridin-3-ol, dimethyl phthalate, and anilines in 1-butyl-3-methylimidazolium tetrafluoroborate.

Scientific Research Applications

Hydrophobic Ionic Liquid for Leaching Metals

1-Butyl-3-methylimidazolium hexafluorophosphate has been investigated for its potential in the oxidative leaching of sulphidic ores, specifically targeting the extraction of metals like copper, gold, and silver. This research highlights its application as a solvent in the leaching process, showcasing its efficiency in metal recovery compared to traditional methods, and its potential in the mining and metal recovery industry (Whitehead et al., 2007).

Electrochemical Applications

Studies have shown that 1-Butyl-3-methylimidazolium hexafluorophosphate exhibits unique properties that impact electrochemical processes. Its differential capacitance/potential curves indicate specific adsorption effects and interactions with electrodes, influencing electrochemical applications and providing insights into the development of advanced energy storage and conversion devices (Zhang et al., 2014).

Polymerization Medium

The compound has been successfully used as a solvent for the copper(I) mediated living radical polymerization of methyl methacrylate, enhancing the rate of reaction and resulting in polymers with narrow polydispersity. This application underscores its potential in polymer science, particularly in the synthesis of polymers with specific properties (Carmichael et al., 2000).

Phase Behavior and Dynamics

Research into the thermodynamics, structure, and dynamics of 1-Butyl-3-methylimidazolium hexafluorophosphate has provided valuable data on its phase diagram, including the identification of glassy and crystalline states. This comprehensive analysis contributes to a deeper understanding of room temperature ionic liquids, facilitating their application in various scientific and industrial fields (Triolo et al., 2006).

Environmental Impact and Degradation

Studies have also focused on the hydrolysis and potential environmental impact of 1-Butyl-3-methylimidazolium hexafluorophosphate, highlighting the need for careful consideration of its applications and disposal due to its decomposition products. These findings are crucial for evaluating the 'green' credentials of ionic liquids and ensuring their responsible use (Swatloski et al., 2003).

Future Directions

The future directions for “1-Butyl-3-[(pyridin-2-yl)methyl]-1H-imidazol-3-ium hexafluorophosphate” and similar compounds could involve further exploration of their potential applications in chemical synthesis, catalysis, and electrochemistry. Additionally, their role in the development of new drugs could be further investigated.

Mechanism of Action

Target of Action

Similar compounds have been used as organocatalysts , suggesting that this compound may interact with various biochemical targets to catalyze specific reactions.

Mode of Action

As an ionic liquid, it may interact with its targets through electrostatic interactions, hydrogen bonding, and van der Waals forces

Biochemical Pathways

Similar compounds have been used in the separation of endosulfan from water, the preparation of carbon paste electrodes for the detection of adenosine-5′-triphosphate, and as a component of the biphasic medium used in norbornene ring-opening metathesis polymerization . These applications suggest that this compound may affect various biochemical pathways depending on the specific context of its use.

Pharmacokinetics

As an ionic liquid, its bioavailability may be influenced by factors such as its charge, size, and the nature of the anion and cation .

Result of Action

Similar compounds have been used in various applications, suggesting that this compound may have diverse effects depending on the specific context of its use .